Cas no 2137823-52-8 (4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137823-52-8
• MF: C₁₀H₁₆FN₃O₂S
• MW: 261.316344261169
• CID: 6529037
• PubChem ID: 165488319
• Update Time: 2025-06-15

4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137823-52-8
• EN300-782938
• 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C10H16FN3O2S/c1-7(2)3-6-9-12-13-10(17(11,15)16)14(9)8-4-5-8/h7-8H,3-6H2,1-2H3
• InChI Key： ZRMARAWNCQCNST-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CCC(C)C)N1C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 261.09472610g/mol
• Monoisotopic Mass: 261.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137823-52-8)

4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2137823-52-8, belongs to the triazole class of molecules, which are widely recognized for their diverse biological activities. The unique structural features of this compound, including its cyclopropyl and 3-methylbutyl substituents, contribute to its distinct chemical properties and potential applications.

The sulfonyl fluoride moiety in the molecular structure of this compound is particularly noteworthy. Sulfonyl fluorides are known for their reactivity in various synthetic transformations, making them valuable intermediates in organic synthesis. This reactivity has positioned 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride as a promising candidate for further development in drug discovery and material science.

In recent years, there has been a growing interest in the exploration of novel heterocyclic compounds for their potential therapeutic applications. Triazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The introduction of bulky substituents such as cyclopropyl and 3-methylbutyl into the triazole core can modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, enhancing their efficacy and selectivity.

One of the most compelling aspects of 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is its utility as a building block in medicinal chemistry. The sulfonyl fluoride group can undergo various transformations, such as nucleophilic substitution reactions, to introduce different functional groups into the molecule. This flexibility makes it an invaluable tool for synthesizing a wide range of derivatives with tailored biological activities.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural complexity of 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride suggests that it could exhibit unique interactions with biological targets in plants and pests, offering a new avenue for crop protection strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in disease pathways. These insights have guided the design of more focused synthetic campaigns aimed at optimizing its pharmacological properties.

The synthesis of 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side products. Despite these challenges, the increasing demand for this compound underscores its importance in ongoing research efforts.

In conclusion, 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137823-52-8) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and reactivity make it a valuable asset for pharmaceutical and agrochemical applications. As research continues to uncover new ways to utilize this compound, 4-cyclopropyl-5-(3-methylbutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is poised to play a crucial role in the development of next-generation therapeutics and crop protection agents.